Cas no 94857-80-4 (Aziridine, 1-(4-hydroxybenzoyl)- (9CI))

• Product Name: Aziridine, 1-(4-hydroxybenzoyl)- (9CI)
• CAS No: 94857-80-4
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 1022350
• PubChem ID: 45084015
• Update Time: 2025-04-20

Aziridine, 1-(4-hydroxybenzoyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Aziridine, 1-(4-hydroxybenzoyl)- (9CI)
• aziridin-1-yl-(4-hydroxyphenyl)methanone
• Aziridin-1-yl(4-hydroxyphenyl)methanone
• N-(p-hydroxybenzoyl)ethylenimine
• 4-(AZIRIDINE-1-CARBONYL)PHENOL
• SCHEMBL14523155
• (Aziridin-1-yl)(4-hydroxyphenyl)methanone
• Aziridine,1-(4-hydroxybenzoyl)-(9ci)
• DTXSID50665527
• 94857-80-4
• DB-273496
• AZIRIDINE, 1-(4-HYDROXYBENZOYL)-

• Inchi： 1S/C9H9NO2/c11-8-3-1-7(2-4-8)9(12)10-5-6-10/h1-4,11H,5-6H2
• InChI Key： ZUJWMOYNGYFHIA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)O)N1CC1

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides